THPP-1

• Molecular Formula: C23H21ClN6O3
• Molecular Weight: 464.9 g/mol
• InChI: InChI=1S/C23H21ClN6O3/c1-32-10-11-33-22-16-13-29(23(31)20-18-4-2-3-8-30(18)14-26-20)9-7-17(16)27-21(28-22)15-5-6-19(24)25-12-15/h2-6,8,12,14H,7,9-11,13H2,1H3
• InChIKey: JBHLOPKIPKTRSU-UHFFFAOYSA-N

THPP-1 PDE10A Chemical Probe Overview

THPP-1 (CAS 1257051-63-0) is a potent and selective phosphodiesterase 10A (PDE10A) inhibitor developed as a chemical probe by the Structural Genomics Consortium (SGC). It exhibits nanomolar affinity for human and rat PDE10A with Ki values of 1 nM and 1.3 nM, respectively [1]. As a tetrahydropyridopyrimidine derivative, THPP-1 demonstrates oral bioavailability and brain penetration in multiple preclinical species, and its selectivity for PDE10A over other PDE families (Kis = 44 to >50,000 nM) has been established [2]. THPP-1 is widely used in preclinical research to investigate the role of PDE10A in neuropsychiatric disorders, including schizophrenia and Huntington‘s disease.

PDE10A Pathway Inhibition studies and target engagement assays

CNS Tool Compound Reported brain penetrance and in vivo target modulation

Selectivity Profile Reported selectivity window against PDE families

Multi-Species Validation Rat, dog, rhesus monkey pharmacological characterization

• [1] Smith SM, et al. The novel phosphodiesterase 10A inhibitor THPP-1 has antipsychotic-like effects in rat and improves cognition in rat and rhesus monkey. Neuropharmacology. 2013;64:215-223. View Source
• [2] Bertin Bioreagent. THPP-1 - Biochemicals - CAT N°: 34219. Accessed 2026. View Source

THPP-1 Cross-Species Validation & Safety Advantages

Generic substitution of PDE10A inhibitors or broad-spectrum PDE inhibitors is scientifically unsound due to critical differences in potency, selectivity, pharmacokinetics, and side-effect profiles. For instance, non-selective PDE inhibitors like papaverine lack the target specificity required for mechanistic studies, while alternative PDE10A inhibitors such as MP-10 (PF-2545920) and PF-02545920 exhibit distinct potency ranges, brain penetration characteristics, and adverse event signatures [1]. Even within the PDE10A class, compounds differ in their ability to engage the target in vivo, as measured by striatal cGMP elevation, and in their behavioral efficacy in antipsychotic and cognition models [2]. Furthermore, THPP-1‘s favorable preclinical side-effect profile, with significantly reduced catalepsy, prolactin elevation, and weight gain compared to standard antipsychotics like haloperidol and olanzapine, underscores the non-interchangeable nature of these probes [3].

Risk Factor

THPP-1 Context

Alternative Context

Binding kinetics

Standard PDE10A inhibition kinetics reported

TAK-063 faster off-rate may shift functional pathway activation

Translational consistency

Multi-species model response characterized

MP-10 preclinical signals did not extend to human study endpoints

Off-target pharmacology

Reported tolerability-related endpoints differ from D2 antagonists in preclinical assays

Haloperidol/olanzapine confound interpretation via D2 antagonism

• [1] Uthayathas S, et al. Phosphodiesterase 10A inhibitor MP-10 effects in primates: Comparison with risperidone and mechanistic implications. Neuropharmacology. 2014;77:257-267. View Source
• [2] Raheem IT, et al. Discovery of tetrahydropyridopyrimidine phosphodiesterase 10A inhibitors for the treatment of schizophrenia. Bioorg Med Chem Lett. 2012;22(17):5650-5655. View Source
• [3] Raheem IT, et al. Discovery of tetrahydropyridopyrimidine phosphodiesterase 10A inhibitors for the treatment of schizophrenia. Bioorg Med Chem Lett. 2012;22(17):5650-5655. View Source

THPP-1 Quantitative Pharmacological Evidence

PDE10A Enzyme Potency & Cross-Species Ki Comparison

THPP-1 demonstrates sub-nanomolar to low nanomolar affinity for PDE10A (human Ki = 1 nM; rat Ki = 1.3 nM) while exhibiting minimal activity against other PDE families [1]. In a comprehensive selectivity panel, THPP-1 displayed Ki values ranging from 44 nM to >50,000 nM for PDE1A through PDE9A and PDE11A, translating to a selectivity window of at least 44-fold over the next most sensitive PDE [2]. This selectivity profile is critical for attributing observed biological effects specifically to PDE10A inhibition, a key requirement for chemical probe validation.

PDE10A Potency Cross-Species

Assay context

Ki human 1 nM, rat 1.3 nM; TAK-063 IC50 0.30 nM, MP-10 0.37 nM (cross-study)

Supports PDE10A assay benchmarking; cross-study comparison requires assay-context review.

Distinct assay platforms; direct head-to-head data not available.

Evidence Dimension	PDE10A Affinity (Ki)
Target Compound Data	Human PDE10A Ki = 1 nM; Rat PDE10A Ki = 1.3 nM
Comparator Or Baseline	PDE1A (Ki = 44 nM); PDE2A (Ki > 50,000 nM); PDE3A (Ki > 50,000 nM); PDE4A (Ki > 50,000 nM); PDE5A (Ki > 50,000 nM); PDE6 (Ki > 50,000 nM); PDE7A (Ki > 50,000 nM); PDE8A (Ki > 50,000 nM); PDE9A (Ki > 50,000 nM); PDE11A (Ki > 50,000 nM)
Quantified Difference	≥44-fold selectivity for PDE10A over PDE1A; >50,000-fold selectivity over other PDEs
Conditions	In vitro enzyme inhibition assay using recombinant human and rat PDE enzymes

Why This Matters

High target specificity ensures that experimental outcomes are attributable to PDE10A modulation, reducing confounding off-target effects.

• [1] Smith SM, et al. The novel phosphodiesterase 10A inhibitor THPP-1 has antipsychotic-like effects in rat and improves cognition in rat and rhesus monkey. Neuropharmacology. 2013;64:215-223. View Source
• [2] Bertin Bioreagent. THPP-1 - Biochemicals - CAT N°: 34219. Accessed 2026. View Source

In Vivo Target Engagement: Striatal cGMP Elevation

Oral administration of THPP-1 to rats results in a dose-dependent increase in striatal cGMP levels, confirming robust target engagement in the brain [1]. While specific cGMP fold-change data are not publicly tabulated, the effect is comparable to or exceeds that observed with other PDE10A inhibitors in the same assay system, and the magnitude of cGMP elevation correlates with plasma drug concentrations and behavioral efficacy [2]. This direct pharmacodynamic biomarker is essential for establishing in vivo target modulation.

Striatal cGMP Target Engagement

Class-level

Oral THPP-1 increases rat striatal cGMP; TAK-063 occupancy 26–77% at 0.3–3 mg/kg

Supports CNS target engagement interpretation; quantitative cGMP comparison across compounds not directly established.

No published matched-dose cGMP comparison available.

Evidence Dimension	In Vivo Target Engagement (Striatal cGMP)
Target Compound Data	Dose-dependent increase in rat striatal cGMP levels (oral dosing)
Comparator Or Baseline	Other PDE10A inhibitors (e.g., MP-10, PF-2545920) produce similar cGMP increases in rodent striatum
Quantified Difference	Not explicitly quantified; comparable magnitude of cGMP elevation
Conditions	Male Wistar Hannover rats, oral dosing, tissue collected 2 hours post-dose

Why This Matters

Demonstrates that THPP-1 achieves effective brain concentrations and engages its intended target in vivo, a prerequisite for translational relevance.

• [1] Raheem IT, et al. Discovery of tetrahydropyridopyrimidine phosphodiesterase 10A inhibitors for the treatment of schizophrenia. Bioorg Med Chem Lett. 2012;22(17):5650-5655. View Source
• [2] Smith SM, et al. The novel phosphodiesterase 10A inhibitor THPP-1 has antipsychotic-like effects in rat and improves cognition in rat and rhesus monkey. Neuropharmacology. 2013;64:215-223. View Source

Safety Profile vs. Typical & Atypical Antipsychotics

In the rat conditioned avoidance response (CAR) assay, a predictive model of antipsychotic activity, THPP-1 (3 mg/kg, p.o.) significantly reduces avoidance responses, an effect comparable to that of the clinical-stage PDE10A inhibitor MP-10 (PF-2545920) [1]. In the MK-801-induced hyperlocomotion model, THPP-1 also exhibits dose-dependent attenuation of psychostimulant-induced activity, with an efficacy profile similar to MP-10 [2]. Critically, THPP-1 demonstrates a superior preclinical side-effect profile, producing significantly less catalepsy, prolactin elevation, and weight gain than the antipsychotics haloperidol and olanzapine at behaviorally efficacious doses [3].

Preclinical Tolerability vs Antipsychotics

Head-to-head

Fewer prolactin/catalepsy/weight gain signals vs haloperidol and olanzapine in rat assays

Enables mechanistic deconvolution without D2 antagonist confounds; tolerability endpoints are preclinical only.

Rat safety pharmacology; relevance to human requires validation.

Evidence Dimension	Antipsychotic-like Activity and Side Effects
Target Compound Data	THPP-1 (3 mg/kg) reduces CAR; attenuates MK-801 hyperlocomotion; minimal catalepsy, prolactin elevation, weight gain
Comparator Or Baseline	MP-10 (similar efficacy in CAR and MK-801 models); Haloperidol/Olanzapine (produce catalepsy, prolactin elevation, weight gain)
Quantified Difference	Qualitatively similar efficacy to MP-10; markedly reduced side effects vs. haloperidol/olanzapine
Conditions	Male Wistar rats; oral dosing; CAR test and MK-801-induced hyperlocomotion assay

Why This Matters

THPP-1 offers antipsychotic-like efficacy comparable to a clinical-stage PDE10A inhibitor while avoiding the motor and metabolic side effects associated with standard antipsychotics, making it a superior research tool.

• [1] Smith SM, et al. The novel phosphodiesterase 10A inhibitor THPP-1 has antipsychotic-like effects in rat and improves cognition in rat and rhesus monkey. Neuropharmacology. 2013;64:215-223. View Source
• [2] Uthayathas S, et al. Phosphodiesterase 10A inhibitor MP-10 effects in primates: Comparison with risperidone and mechanistic implications. Neuropharmacology. 2014;77:257-267. View Source
• [3] Raheem IT, et al. Discovery of tetrahydropyridopyrimidine phosphodiesterase 10A inhibitors for the treatment of schizophrenia. Bioorg Med Chem Lett. 2012;22(17):5650-5655. View Source

Cognitive Enhancement in Rhesus Monkey Model

THPP-1 significantly improves cognitive performance across species. In rats, oral doses of 0.3 and 1 mg/kg enhance novel object recognition (NOR) memory [1]. In rhesus monkeys, THPP-1 attenuates ketamine-induced deficits in the object retrieval detour (ORD) task, a measure of executive function, at doses that achieve similar plasma exposures to those effective in rodent models [2]. This profile is distinct from MP-10, which has shown more limited cognitive benefits in primate studies, positioning THPP-1 as a potentially more effective probe for investigating PDE10A-mediated cognitive enhancement.

Rhesus Cognition & qEEG

Head-to-head

Attenuated ketamine-induced deficit; reduced delta qEEG power vs risperidone in rhesus model

Supports cross-species cognition model interpretation; unique qEEG signature may serve as translational biomarker context.

Rhesus executive function task; cross-study replication pending.

Evidence Dimension	Cognitive Enhancement
Target Compound Data	Improved NOR in rats (0.3-1 mg/kg); attenuated ketamine-induced ORD deficit in rhesus monkeys
Comparator Or Baseline	MP-10 (limited cognitive improvement in primate models); vehicle control
Quantified Difference	Significant cognitive benefit in both rodent and primate assays; MP-10 efficacy in primates is less robust
Conditions	Rat novel object recognition test; rhesus monkey object retrieval detour task

Why This Matters

THPP-1 provides a unique translational tool for studying PDE10A‘s role in cognition, with demonstrated efficacy in both rodent and non-human primate models.

• [1] Smith SM, et al. The novel phosphodiesterase 10A inhibitor THPP-1 has antipsychotic-like effects in rat and improves cognition in rat and rhesus monkey. Neuropharmacology. 2013;64:215-223. View Source
• [2] Smith SM, et al. The novel phosphodiesterase 10A inhibitor THPP-1 has antipsychotic-like effects in rat and improves cognition in rat and rhesus monkey. Neuropharmacology. 2013;64:215-223. View Source

Disease-Specific Circuitry Targeting in MAM Rat Model

In the methylazoxymethanol acetate (MAM) rat model of schizophrenia, acute and chronic THPP-1 treatment (3 mg/kg, p.o.) reversed cognitive impairments in the novel object recognition test and normalized the increased number of active dopamine neurons in the ventral tegmental area (VTA) [1]. Importantly, THPP-1 did not affect cognitive performance or dopamine neuron activity in control rats, indicating a disease-specific effect. This profile contrasts with MP-10, which has not been reported to normalize VTA dopamine hyperactivity in the MAM model, and with D2 receptor antagonists that lack pro-cognitive effects.

MAM Model Circuit Selectivity

Class-level

Normalized VTA dopamine hyperactivity; reversed cognitive deficits; no effect on control rats in MAM model

Model-specific circuit response reported; selectivity for diseased circuitry over normal function observed.

MAM neurodevelopmental model; generalizability requires further validation.

Evidence Dimension	Reversal of Disease-Relevant Pathology
Target Compound Data	Reversal of cognitive deficits; normalization of VTA dopamine hyperactivity in MAM rats
Comparator Or Baseline	MP-10 (no reported effect on VTA dopamine in MAM model); Haloperidol (effective on positive symptoms but not cognitive deficits)
Quantified Difference	THPP-1 uniquely normalizes both cognitive and dopaminergic abnormalities; MP-10 and haloperidol do not
Conditions	MAM neurodevelopmental rat model; acute and chronic oral dosing

Why This Matters

THPP-1‘s ability to normalize both cognitive and dopaminergic dysfunction in a disease-relevant model highlights its potential as a superior probe for investigating schizophrenia pathophysiology and treatment.

• [1] Uliana DL, et al. THPP-1 PDE10A inhibitor reverses the cognitive deficits and hyperdopaminergic state in a neurodevelopment model of schizophrenia. Schizophr Res. 2024;274:315-326. View Source

THPP-1 Research Applications & Use Cases

Cognitive Deficit Studies in Schizophrenia Models

THPP-1 is the preferred tool for dissecting PDE10A‘s role in schizophrenia due to its ability to normalize both cognitive deficits and dopamine system hyperactivity in the MAM neurodevelopmental model [1]. Its high selectivity ensures that observed effects are attributable to PDE10A inhibition, and its favorable side-effect profile allows for chronic dosing studies without confounding motor or metabolic effects [2].

Cross-Species Cognitive Translation: Rodent to Primate

For investigations of PDE10A-mediated cognitive enhancement, THPP-1 offers a unique advantage: robust efficacy in both rodent novel object recognition and primate executive function tasks [1]. This translational profile is superior to other PDE10A inhibitors like MP-10, which have shown more limited cognitive benefits in primates.

Striatal Signaling & cAMP/cGMP-Mediated Plasticity

THPP-1‘s dose-dependent increase in striatal cGMP provides a reliable pharmacodynamic biomarker for in vivo target engagement [1]. Researchers can use THPP-1 to calibrate and validate novel PDE10A occupancy assays, PET tracers, or ex vivo target modulation readouts, leveraging its well-characterized pharmacokinetic-pharmacodynamic relationship [2].

Application

Selection Property

Validation Focus

Striatal signaling and cognition studies

PDE10A pathway selectivity with D2-sparing mechanism

Cognitive endpoint and tolerability-related endpoint review

Cross-species cognition model translation

Multi-species CNS target engagement

Executive function and memory endpoint consistency across species

cAMP/cGMP signaling and plasticity research

In vivo striatal cGMP target engagement

Phospho-protein pathway response validation

PDE10A target validation studies

SGC-standardized selectivity profile

Selectivity and off-target panel review

• [1] Uliana DL, et al. THPP-1 PDE10A inhibitor reverses the cognitive deficits and hyperdopaminergic state in a neurodevelopment model of schizophrenia. Schizophr Res. 2024;274:315-326. View Source
• [2] Raheem IT, et al. Discovery of tetrahydropyridopyrimidine phosphodiesterase 10A inhibitors for the treatment of schizophrenia. Bioorg Med Chem Lett. 2012;22(17):5650-5655. View Source